Determination of copper, zinc and aluminium from dietary sources in the femur, brain and kidney of guinea pigs and a study of some elements in in vivo intestinal digesta by size-exclusion chromatography inductively coupled plasma mass spectrometry
Analyst Pub Date: DOI: 10.1039/AN9952000705
Abstract
The multi-element facility of an inductively coupled plasma mass spectrometer was used to monitor other elements during a project to investigate aluminium uptake from some foods by guinea pigs and to characterize aluminium in the intestinal digesta by size exclusion chromatography. Copper, zinc and aluminium were measured in the femur, brain and kidney. Aluminium, copper, zinc and manganese were measured in the solid digesta and soluble fraction of the digesta. The soluble fraction was separated by size exclusion chromatography and the behaviour of aluminium, copper, zinc, manganese, strontium and rubidium was monitored. The effect of citrate on each of these elements was assessed in aqueous standards and the complex matrix of the digesta.
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